Cas no 69240-98-8 (1-(2-chloro-4-hydroxy-5-methoxyphenyl)ethanone)

• Product Name: 1-(2-chloro-4-hydroxy-5-methoxyphenyl)ethanone
• CAS No: 69240-98-8
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 1733804
• PubChem ID: 155265
• Update Time: 2025-04-21

1-(2-chloro-4-hydroxy-5-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-hydroxy-5-methoxyphenyl)ethanone
• 6-chloroacetoguaiacone
• AC1L4DXD
• 6-chloroacetovanillone
• 1-(2-Chlor-4-hydroxy-5-methoxy-phenyl)-aethanon
• Ethanone, 1-(2-chloro-4-hydroxy-5-methoxyphenyl)-
• 1-(2-chloro-4-hydroxy-5-methoxy-phenyl)-ethanone
• DTXSID70219304
• 69240-98-8

• Inchi： 1S/C9H9ClO3/c1-5(11)6-3-9(13-2)8(12)4-7(6)10/h3-4,12H,1-2H3
• InChI Key： GETMWOHVBMTRAM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(C)=O)OC)O

Computed Properties

• Exact Mass: 200.024
• Monoisotopic Mass: 200.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 310.6°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.553